Cas no 56695-88-6 (Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-)

• Product Name: Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-
• CAS No: 56695-88-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 348094
• PubChem ID: 11137129
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-, methyl ester, trans-
• SCHEMBL18998727
• CTK1F4030
• DTXSID60456448
• 56695-88-6

• Inchi： 1S/C6H10O2/c1-4-3-5(4)6(7)8-2/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
• InChI Key： KHHQNCNOFKTABM-RFZPGFLSSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3